Cas no 1261897-56-6 (3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol)

• Product Name: 3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol
• CAS No: 1261897-56-6
• MF: C₁₃H₈BrFO₃
• MW: 311.103226661682
• MDL: MFCD18316118
• CID: 2762020
• PubChem ID: 53221841
• Update Time: 2025-10-28

3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-(3-CARBOXY-5-FLUOROPHENYL)PHENOL
• 1261897-56-6
• 3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol, 95%
• 3'-Bromo-5-fluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID90686438
• MFCD18316118
• 3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol

• MDL： MFCD18316118
• Inchi： 1S/C13H8BrFO3/c14-10-2-8(5-12(16)6-10)7-1-9(13(17)18)4-11(15)3-7/h1-6,16H,(H,17,18)
• InChI Key： LRXLSRKEODYPAW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=C(C=C(C(=O)O)C=1)F)O

Computed Properties

• Exact Mass: 309.96408Da
• Monoisotopic Mass: 309.96408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol

Introduction to 3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol (CAS No. 1261897-56-6) and Its Emerging Applications in Chemical Biology

The compound 3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol (CAS No. 1261897-56-6) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel therapeutic agents. Its unique structural features, comprising a brominated phenol core substituted with a carboxy-fluorophenyl group, make it a versatile scaffold for exploring pharmacological interactions. This introduction delves into the compound's chemical properties, synthetic pathways, and its relevance to contemporary research, emphasizing its potential in drug discovery and molecular medicine.

The molecular architecture of 3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol is characterized by its dual functionality: the bromine atom at the 3-position provides a reactive site for further derivatization, while the carboxy-fluorophenyl moiety introduces both hydrophilic and halogenated aromatic interactions. Such structural motifs are increasingly recognized for their ability to modulate biological pathways, particularly in oncology and inflammation research. The presence of a fluorine atom further enhances lipophilicity and metabolic stability, making it an attractive candidate for oral bioavailability.

In recent years, this compound has garnered attention for its role in developing small-molecule inhibitors targeting specific enzyme pathways. For instance, studies have demonstrated its potential as a precursor in synthesizing kinase inhibitors, where the bromine substituent facilitates Suzuki-Miyaura cross-coupling reactions to introduce aryl groups with high selectivity. Additionally, the carboxy group allows for salt formation, improving solubility in aqueous media—a critical factor for pharmaceutical formulations. These attributes align with the growing demand for multifunctional compounds that can simultaneously engage multiple binding sites on biological targets.

One of the most compelling applications of 3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol lies in its utility as an intermediate in creating fluorinated analogs of established drugs. Fluoro-substituted compounds are widely employed in medicinal chemistry due to their enhanced binding affinity and reduced metabolic clearance. Researchers have leveraged this compound to generate derivatives with improved pharmacokinetic profiles, as highlighted in recent publications exploring antiviral and anti-inflammatory agents. The bromine atom further enables iterative modifications via palladium-catalyzed reactions, allowing chemists to fine-tune structure-activity relationships (SAR) with precision.

The synthesis of 3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol involves multi-step organic transformations that highlight modern synthetic methodologies. A common approach begins with bromination of a biphenol precursor followed by selective carboxylation at the 3-position using strong oxidizing agents or transition-metal catalysis. The introduction of fluorine is typically achieved through nucleophilic aromatic substitution or electrochemical fluorination, depending on scalability requirements. These synthetic routes underscore the compound's accessibility while maintaining high purity standards essential for preclinical studies.

Emerging research indicates promising applications of this compound in modulating immunological responses. The phenolic hydroxyl group serves as a hydrogen bond acceptor, enabling interactions with biological macromolecules such as proteins and nucleic acids. Preliminary data suggest that derivatives of 3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol may influence cytokine production or receptor dimerization, offering insights into treating autoimmune disorders. Such findings resonate with broader trends in immunomodulatory drug development, where targeted small molecules play a pivotal role.

The compound's stability under various conditions—both chemical and physiological—has been thoroughly investigated by computational modeling and experimental validation. Its resistance to hydrolysis and oxidation ensures prolonged activity in biological systems, reducing the need for frequent dosing—a key consideration for clinical translation. Furthermore, its compatibility with high-throughput screening (HTS) platforms makes it an ideal candidate for rapid hit identification programs aimed at discovering novel bioactive molecules.

Future directions involving 3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol include exploring its role in epigenetic drug discovery. The phenolic scaffold is known to interact with histone deacetylases (HDACs), raising possibilities for developing next-generation HDAC inhibitors without toxic side effects associated with earlier generations. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases management—a niche area where structural innovation can yield breakthrough treatments.

In conclusion,3-Bromo-5-(3-carboxy-5-fluorophenyl)phenol (CAS No. 1261897-56-6) exemplifies how strategic molecular design can unlock new therapeutic opportunities across multiple disease domains. Its synthetic versatility combined with functional adaptability positions it as a cornerstone intermediate for medicinal chemists seeking advanced pharmacological tools. As research progresses，this compound will continue to inform next-generation drug development pipelines，underscoring its importance in modern chemical biology。